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Compound of Interest

Compound Name: Bromo-PEG24-Boc

Cat. No.: B8114411

In-Depth Technical Guide: Bromo-PEG24-Boc

This technical guide provides essential information on Bromo-PEG24-Boc, a
heterobifunctional PEG linker used in bioconjugation and drug development. It is intended for
researchers, scientists, and professionals in the fields of chemistry, biology, and pharmacology.

Core Molecular Data

Bromo-PEG24-Boc is a long-chain polyethylene glycol (PEG) derivative containing a terminal
bromo group and a tert-butyloxycarbonyl (Boc) protected functional group. The PEG chain
consists of 24 ethylene glycol units, which imparts hydrophilicity and flexibility to the molecule.

Suantitative Molecular Informati

Property Value
Molecular Formula Cs5H100BrOz26
Molecular Weight 1266.40 g/mol [1] or 1266.4 g/mol [2]

General Experimental Application: Bioconjugation

Bromo-PEG compounds are valuable reagents for PEGylation, the process of covalently
attaching PEG chains to molecules such as proteins, peptides, or small molecule drugs. This
modification can improve the pharmacokinetic and pharmacodynamic properties of the
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conjugated molecule, including increased solubility, extended half-life, and reduced
immunogenicity. The bromo group of Bromo-PEG24-Boc can react with nucleophilic functional
groups, such as thiols (-SH) present in cysteine residues of proteins, through a nucleophilic
substitution reaction to form a stable thioether bond.

The Boc protecting group on the other end of the PEG linker can be removed under acidic
conditions to reveal a primary amine, which can then be used for further conjugation or
modification. This dual functionality makes Bromo-PEG24-Boc a useful tool for constructing
complex bioconjugates and PROTACSs (Proteolysis Targeting Chimeras).

Experimental Workflow: Protein Thiol PEGylation

The following diagram illustrates a generalized workflow for the PEGylation of a protein using a
bromo-PEGylated reagent like Bromo-PEG24-Boc.

Bromo-PEG24-Boc
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Bioconjugation workflow using Bromo-PEG24-Boc.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Bromo-PEG24-Boc molecular weight and formula].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8114411#bromo-peg24-boc-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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© 2025 BenchChem. All rights reserved. 3/3 Tech Support


https://www.benchchem.com/product/b8114411#bromo-peg24-boc-molecular-weight-and-formula
https://www.benchchem.com/product/b8114411#bromo-peg24-boc-molecular-weight-and-formula
https://www.benchchem.com/product/b8114411#bromo-peg24-boc-molecular-weight-and-formula
https://www.benchchem.com/product/b8114411#bromo-peg24-boc-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8114411?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8114411?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

